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Compound of Interest

Compound Name: 2-Aminoisonicotinic acid

Cat. No.: B083458

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminoisonicotinic acid (also known as 2-aminopyridine-4-carboxylic acid) is a pivotal
heterocyclic building block in medicinal chemistry and drug discovery. Its unique structural
features, possessing both a nucleophilic amino group and a carboxylic acid handle on a
pyridine scaffold, make it a versatile starting material for the synthesis of a wide array of
complex molecules with diverse biological activities. This technical guide provides an in-depth
overview of the commercial availability of 2-Aminoisonicotinic acid, its synthesis and
purification, and its significant application in the development of therapeutic agents, particularly
inhibitors of Glycogen Synthase Kinase-3 (GSK-3).

Commercial Availability and Suppliers

2-Aminoisonicotinic acid is readily available from a variety of chemical suppliers, catering to
both research and bulk-scale requirements. The purity and available quantities can vary
between suppliers, and pricing is subject to change. The following table summarizes the
offerings from several prominent suppliers.
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) Product . Available .
Supplier Purity . Price (USD)
Number(s) Quantities
Sigma-Aldrich ADE000133 AldrichCPR 1lg $191.00
] Contact for
TCI America A2332 >97.0% (HPLC) 19,59 o
pricing
Acros Organics
) 437360010, Contact for
(via Thermo 97% 19,59 o
] S 437360050 pricing
Fisher Scientific)
S Contact for Contact for
Apollo Scientific OR110145 98% o .
pricing pricing
] Contact for Contact for
Combi-Blocks QA-1891 96%

pricing

pricing

Note: Pricing is subject to change and may not include shipping and handling fees. Purity
levels are as stated by the supplier. "AldrichCPR" indicates a product grade for which Sigma-
Aldrich does not collect analytical data, and the buyer is responsible for confirming identity and

purity.

Physicochemical Properties

Property Value

CAS Number 13362-28-2

Molecular Formula CeHeN202

Molecular Weight 138.12 g/mol

Appearance White to off-white or pale yellow crystalline
powder

Melting Point 300-302 °C

Solubility Soluble in polar solvents, poorly soluble in water

Experimental Protocols
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Synthesis of 2-Aminoisonicotinic Acid

Several synthetic routes to 2-Aminoisonicotinic acid have been reported in the literature. A
common approach involves the oxidation of 2-amino-4-methylpyridine.[1] Another method is
the nucleophilic substitution of a 2-halopyridine derivative with an amine source.[1] Below is a
representative protocol based on the oxidation of 2-amino-4-methylpyridine.

Materials:

2-amino-4-methylpyridine

Potassium permanganate (KMnQOa)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)

Water

Ethanol

Procedure:

Dissolve 2-amino-4-methylpyridine in an aqueous solution of sodium hydroxide.

e Slowly add a solution of potassium permanganate in water to the reaction mixture while
maintaining the temperature below 50 °C.

 After the addition is complete, heat the mixture at reflux for several hours until the reaction is
complete (monitored by TLC).

o Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

 Acidify the filtrate with hydrochloric acid to a slightly acidic pH, which will precipitate the
crude 2-Aminoisonicotinic acid.

o Collect the crude product by filtration, wash with cold water, and dry.
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Purification by Recrystallization

The crude 2-Aminoisonicotinic acid can be purified by recrystallization to obtain a high-purity
product.

Materials:

e Crude 2-Aminoisonicotinic acid

e Suitable solvent (e.g., ethanol/water mixture)
o Activated charcoal (optional)

Procedure:

Dissolve the crude 2-Aminoisonicotinic acid in a minimum amount of the hot

recrystallization solvent.

o [f the solution is colored, add a small amount of activated charcoal and heat for a short
period.

» Perform a hot filtration to remove the activated charcoal and any other insoluble impurities.
« Allow the filtrate to cool slowly to room temperature to induce crystallization.
o Further cool the mixture in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration, wash with a small amount of the cold
solvent, and dry thoroughly.

Application in Drug Discovery: Synthesis of GSK-3
Inhibitors

A primary application of 2-Aminoisonicotinic acid is as a key intermediate in the synthesis of
inhibitors for Glycogen Synthase Kinase-3 (GSK-3).[1] GSK-3 is a serine/threonine kinase
implicated in various diseases, including Alzheimer's disease, bipolar disorder, and type 2
diabetes. The following diagram illustrates a generalized synthetic workflow for the preparation
of a GSK-3 inhibitor starting from 2-Aminoisonicotinic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-2-aminoisonicotinic-ac-id126489.html
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Steps Final Product

mm.g GSK-3 Inhibitor

Starting Material

2. Amine, Coupling
Reagent

0isonico 1. R-OH, H+
acid

3. Further functionalization

Esterification Amide Coupling Final Modification(s)

Wnt ON / GSK-3 Inhibited

B-catenin
(Stable)

Wnt ON / GSK-3 Inhibited

B-catenin GSK-3 Inhibitor

1
i Inhibition
1
i wnt OFF

Yy | Yy  ¥Y____ i

[ ] ) e ™ I Destruction Complex
TCF/LEF Frizzled/LRP \\i\lucleus//; L (APC, Axin, GSK-3, CK1) TCF/LEF
Inhibition Phosphorylation
\i Y

Target Gene

PresE Expression OFF

Target Gene Destruction Complex
Expression ON (Inactive)

Ubiquitination &
Degradation

Y

Proteasome

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b083458?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2-
Aminoisonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083458#commercial-availability-and-suppliers-of-2-
aminoisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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